Cas no 843622-89-9 (butyl 2-{7-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetate)

• Product Name: butyl 2-{7-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetate
• CAS No: 843622-89-9
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5437580
• Update Time: 2025-05-24

butyl 2-{7-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-(7-methyl-6H-indolo[2,3-b]quinoxalin-6-yl)acetate
• butyl 2-{7-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetate

• Inchi： 1S/C21H21N3O2/c1-3-4-12-26-18(25)13-24-20-14(2)8-7-9-15(20)19-21(24)23-17-11-6-5-10-16(17)22-19/h5-11H,3-4,12-13H2,1-2H3
• InChI Key： PXIBYFVMOHEGHK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(CC(OCCCC)=O)C=12)C(C)=CC=C3

Additional information on butyl 2-{7-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetate

Butyl 2-{7-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetate (CAS No. 843622-89-9): A Comprehensive Overview

The compound butyl 2-{7-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetate (CAS No. 843622-89-9) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indoloquinoxalines, which are known for their unique structural features and diverse biological activities. The molecule's structure is characterized by a fused indole and quinoxaline ring system, with a methyl substituent at the 7-position and an acetate ester group attached via a two-carbon chain to the quinoxaline moiety.

Recent studies have highlighted the potential of indoloquinoxalines as scaffolds for drug discovery, particularly in the development of anticancer agents. The butyl ester derivative of this compound has shown promising results in preclinical models, demonstrating selective cytotoxicity against various cancer cell lines while exhibiting minimal toxicity to normal cells. This selectivity is attributed to the molecule's ability to modulate key cellular pathways involved in apoptosis and cell proliferation.

The synthesis of butyl 2-{7-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetate involves a multi-step process that typically begins with the preparation of the indole and quinoxaline precursors. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the reaction conditions, ensuring high yields and purity. The incorporation of the methyl group at the 7-position is critical for stabilizing the molecule's conformation and enhancing its pharmacokinetic properties.

In terms of applications, this compound has been extensively studied for its potential in anticancer therapy. Researchers have explored its ability to inhibit key enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are often overexpressed in cancer cells. Additionally, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as a component in combination therapies.

The structural versatility of butyl 2-{7-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetate also makes it a valuable tool in materials science. Its aromaticity and conjugated system contribute to its electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its application as a building block for constructing advanced materials with tailored electronic properties.

From an environmental perspective, the synthesis and handling of this compound adhere to stringent safety protocols to minimize ecological impact. Its stability under standard storage conditions ensures safe handling in research and industrial settings.

In conclusion, butyl 2-{7-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetate (CAS No. 843622-89-9) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities and versatile applications, positions it as a key compound for future research and development in both therapeutic and materials science domains.